Cas no 2229354-52-1 (3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229354-52-1
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 6390155
• PubChem ID: 165798671
• Update Time: 2025-05-24

3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1980414
• 2229354-52-1
• [3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H17ClN2/c1-7-4-5-8(11(13)15-7)10-9(6-14)12(10,2)3/h4-5,9-10H,6,14H2,1-3H3
• InChI Key： AAQXSIMCFYZMDE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to 3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229354-52-1)

3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2229354-52-1, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a pyridine ring, which is a key pharmacophore in many bioactive molecules, and is further modified with chloro and methyl substituents, enhancing its potential for biological activity.

The compound's structure features a cyclopropylmethylamine moiety, which adds to its complexity and may contribute to its binding affinity with biological targets. The presence of both chloro and methyl groups in the pyridine ring suggests that this molecule could exhibit diverse interactions with enzymes and receptors, making it a valuable scaffold for medicinal chemistry modifications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the properties of heterocyclic compounds. Pyridine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The specific arrangement of atoms in 3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine makes it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the cyclopropyl group and the pyridine-based core provides a unique chemical profile that could be exploited to design molecules with enhanced efficacy and selectivity. Researchers have been exploring various synthetic pathways to modify this compound, aiming to optimize its pharmacokinetic properties and reduce potential side effects.

The latest advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies have suggested that 3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine could interact with several protein targets, including kinases and transcription factors. These interactions are critical for modulating cellular processes and could be leveraged to develop new treatments for complex diseases.

Furthermore, the compound's stability under various conditions makes it a suitable candidate for further development into a drug candidate. Stability is a crucial factor in pharmaceuticals, as it ensures that the drug remains effective throughout its shelf life. Preliminary studies have shown that this compound exhibits good stability under both acidic and basic conditions, which is an encouraging finding for its potential use in formulation development.

The synthesis of 3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework of this molecule. These techniques not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

In conclusion, 3-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229354-52-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely that we will see more innovative approaches to drug development based on similar scaffolds.